5-ethyl-3-oxo-2-phenyl-N-(o-tolyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-N-(2-methylphenyl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C22H20N4O2/c1-3-25-13-17(21(27)23-19-12-8-7-9-15(19)2)20-18(14-25)22(28)26(24-20)16-10-5-4-6-11-16/h4-14H,3H2,1-2H3,(H,23,27)
• InChI Key: YZTKDZVQQXUIIJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=CC=C4C
• Molecular Formula: C22H20N4O2
• Molecular Weight: 372.4 g/mol

Description

5-ethyl-3-oxo-2-phenyl-N-(o-tolyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C22H20N4O2 and its molecular weight is 372.428. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research has focused on synthesizing and characterizing pyrazolo[4,3-c]pyridine derivatives and related compounds due to their interesting chemical and biological properties. For example, compounds synthesized from related chemical frameworks have shown excellent biocidal properties against a range of Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, indicating their potential in developing new antimicrobial agents (Youssef et al., 2011). Another study demonstrated the use of ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, showcasing the synthetic versatility of pyrazolopyridine derivatives (Lebedˈ et al., 2012).

Biological Activity and Applications

Pyrazolo[4,3-c]pyridine derivatives have been explored for their biological activities, including anticancer and anti-inflammatory properties. For instance, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, presenting a promising approach for developing new therapeutic agents (Rahmouni et al., 2016). The exploration of these compounds' enzymatic activity further demonstrates their potential in enhancing the reactivity of specific enzymes, indicating applications in biocatalysis and bioengineering (Abd et al., 2008).

Antimicrobial and Anticorrosive Properties

The antimicrobial properties of pyrazolopyridine derivatives have been a significant focus, with studies demonstrating their effectiveness against various bacterial and fungal strains. Additionally, these compounds have shown potential as corrosion inhibitors for metals, indicating their utility in industrial applications (Dohare et al., 2017).